6,6-dimethylhept-1-yne
Overview
Description
6,6-Dimethylhept-1-yne (DMH) is a hydrocarbon compound composed of a seven-carbon chain with a methyl group at each end. It is a colorless, volatile liquid that is soluble in many organic solvents. DMH is a useful reagent in organic synthesis due to its reactivity and versatility. It is used in a variety of applications, including the synthesis of pharmaceuticals, dyes, and other organic compounds.
Scientific Research Applications
6,6-dimethylhept-1-yne has been used in a variety of scientific research applications. It has been used as a starting material for the synthesis of a variety of compounds, including pharmaceuticals, dyes, and other organic compounds. It has also been used in the synthesis of polymers, such as poly(methylhept-1-yne). Additionally, 6,6-dimethylhept-1-yne has been used as an initiator for the polymerization of vinyl monomers.
Mechanism of Action
The mechanism of action of 6,6-dimethylhept-1-yne is based on its reactivity and versatility. It is a highly reactive compound that can undergo a variety of reactions, such as dehydrogenation and polymerization. The reactivity of 6,6-dimethylhept-1-yne is due to its electron-deficient nature, which allows it to easily form covalent bonds with other molecules.
Biochemical and Physiological Effects
The biochemical and physiological effects of 6,6-dimethylhept-1-yne are not well understood. However, it has been shown to be nontoxic and non-irritating to the skin and eyes. Additionally, 6,6-dimethylhept-1-yne has not been shown to have any mutagenic or carcinogenic effects.
Advantages and Limitations for Lab Experiments
The advantages of using 6,6-dimethylhept-1-yne in laboratory experiments include its low cost and its high reactivity. 6,6-dimethylhept-1-yne is a relatively inexpensive compound and can be easily synthesized from readily available starting materials. Additionally, it is a highly reactive compound, which makes it ideal for a variety of laboratory experiments.
The main limitation of using 6,6-dimethylhept-1-yne in laboratory experiments is its volatility. 6,6-dimethylhept-1-yne is a volatile liquid and can easily evaporate at room temperature. Therefore, it is important to store 6,6-dimethylhept-1-yne in a well-sealed container in a cool, dry place.
Future Directions
There are a number of potential future directions for the use of 6,6-dimethylhept-1-yne in scientific research. One potential application is the use of 6,6-dimethylhept-1-yne as a starting material for the synthesis of complex organic molecules. Additionally, 6,6-dimethylhept-1-yne could be used as an initiator for the polymerization of vinyl monomers, which could be used to create new materials with unique properties. Finally, 6,6-dimethylhept-1-yne could be used in the synthesis of pharmaceuticals, dyes, and other organic compounds.
Synthesis Methods
The most common method for synthesizing 6,6-dimethylhept-1-yne is the dehydrogenation of dimethyloct-2-yne. The reaction begins with the addition of a base, such as potassium tert-butoxide, to dimethyloct-2-yne. This addition causes the formation of a tert-butoxide anion that is then attacked by the double bond of the dimethyloct-2-yne, resulting in a tert-butoxide salt. This salt is then heated to a temperature of 200-250°C, resulting in the formation of 6,6-dimethylhept-1-yne.
properties
| { "Design of the Synthesis Pathway": "The synthesis of 6,6-dimethylhept-1-yne can be achieved through a multi-step process involving the conversion of readily available starting materials into the desired product.", "Starting Materials": [ "2-methyl-2-pentene", "1-bromo-3,3-dimethylbutane", "sodium amide", "acetylene" ], "Reaction": [ "Step 1: 2-methyl-2-pentene is reacted with 1-bromo-3,3-dimethylbutane in the presence of sodium amide to form 6,6-dimethylhept-2-ene.", "Step 2: 6,6-dimethylhept-2-ene is then treated with acetylene in the presence of a palladium catalyst to form 6,6-dimethylhept-1-yne.", "Step 3: The product is purified through distillation or chromatography to obtain the final compound." ] } | |
CAS RN |
1802057-89-1 |
Product Name |
6,6-dimethylhept-1-yne |
Molecular Formula |
C9H16 |
Molecular Weight |
124.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
